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Introduction
Thimerosal, an organomercury compound, has served as a highly effective preservative in

biological products, including veterinary vaccines, since the 1930s.[1][2] Its primary function is

to prevent bacterial and fungal contamination in multi-dose vaccine vials, which are common in

veterinary medicine to facilitate immunization campaigns for livestock and companion animals.

[1][3] This document provides detailed application notes, quantitative data, and experimental

protocols for the use and evaluation of thimerosal in veterinary vaccine formulations.

Mechanism of Action
Thimerosal exerts its antimicrobial and antifungal effects through the action of its ethylmercury

component.[4] The precise mechanisms are not fully elucidated but are understood to involve

the following:

Inhibition of Sulfhydryl-Containing Enzymes: Thimerosal readily reacts with sulfhydryl (-SH)

groups in microbial proteins, including essential enzymes. This binding disrupts the enzymes'
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structure and function, leading to the inhibition of critical metabolic pathways and ultimately,

cell death.[4]

Protein Precipitation: The interaction of ethylmercury with proteins can cause them to

denature and precipitate, further disrupting cellular processes.

Disruption of Cellular Metabolism: By interfering with key enzymes, thimerosal effectively

halts vital metabolic activities within the microorganism.[4]

Calcium Signaling Interference: Thimerosal can activate the InsP3 calcium channel on the

endoplasmic reticulum, leading to a release of intracellular calcium. This disruption of

calcium homeostasis can trigger or inhibit various cellular functions that are dependent on

calcium signaling.[4]

Below is a diagram illustrating the proposed mechanism of action of thimerosal.
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Caption: Proposed antimicrobial mechanism of thimerosal.
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Thimerosal has been shown to be effective as a preservative in veterinary vaccines at

concentrations typically ranging from 0.001% to 0.01%.[1] The following tables summarize the

concentration of thimerosal in various centrally authorized veterinary vaccines and present data

from a study on its effect on the efficacy of an inactivated Newcastle disease oil-emulsion

vaccine.

Table 1: Thimerosal Concentration in Various Veterinary Vaccines

Vaccine Name Target Species Vaccine Type
Thimerosal Amount
per Dose

Bluevac BTV8® Sheep, Cattle Bluetongue
200 µg (sheep), 400

µg (cattle)

Circovac® Pigs Porcine Circovirus
200 µg (sows), 50 µg

(piglets)

Coxevac® Cattle, Goats Coxiella burnetii
440 µg (cattle), 220

µg (goats)

Gripovac 3 /

Respiporc 3®
Pigs Swine Influenza 210 µg

Neocolipor® Pigs E. coli 200 µg

Netvax® Chickens
Clostridium

perfringens
35-50 µg

Suvaxyn Aujeszky

783+O/W®
Pigs Aujeszky's Disease 150 µg

Suvaxyn PCV® Pigs Porcine Circovirus 100 µg

Source: Adapted from a 2012 World Health Organization report.[3]

Table 2: Effect of Thimerosal Concentration on the Efficacy of Inactivated Newcastle Disease

Oil-Emulsion Vaccine
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Thimerosal Concentration (mg/mL of
antigen)

Mean Hemagglutination-Inhibition (HI)
Titer (4 weeks post-vaccination)

0 ~7.5

2.06 ~7.0

4.12 ~6.5

8.25 ~5.5

16.5 ~4.5

Data from a study by H.D. Stone, Avian Diseases, 1985. The study found that while mean HI

titers decreased with increasing thimerosal concentrations, the levels recommended for

commercial vaccines did not significantly decrease vaccine efficacy.[5]

Experimental Protocols
The evaluation of the efficacy of a preservative in a veterinary vaccine is a critical step in its

development and registration. The following protocol is based on the European Pharmacopoeia

(Ph. Eur.) Chapter 5.1.3 for assessing antimicrobial preservation efficacy and is adapted for

veterinary vaccine applications.

Protocol: Antimicrobial Preservative Efficacy Test for
Veterinary Vaccines
1. Objective: To determine the effectiveness of thimerosal in preventing the growth of and/or

killing microorganisms that may be introduced into a multi-dose veterinary vaccine formulation.

2. Materials:

Test vaccine formulation containing thimerosal.

Control vaccine formulation without thimerosal (if applicable).

Standard challenge microorganisms (see Table 3).

Culture media (e.g., Soybean-Casein Digest Agar, Sabouraud Dextrose Agar).
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Sterile saline solution with 0.05% w/v polysorbate 80 (for fungal spore suspension).

Sterile capped tubes or original vaccine vials.

Incubators set at appropriate temperatures.

Equipment for microbial enumeration (e.g., plate counters, membrane filtration apparatus).

3. Challenge Microorganisms: The Ph. Eur. recommends a standard set of challenge

microorganisms. For veterinary vaccines, it is also advisable to consider microorganisms that

are common contaminants in veterinary environments.

Table 3: Recommended Challenge Microorganisms

Microorganism Type ATCC Strain
Growth
Medium

Incubation
Temperature

Staphylococcus

aureus
Bacterium 6538

Soybean-Casein

Digest Agar
30-35°C

Pseudomonas

aeruginosa
Bacterium 9027

Soybean-Casein

Digest Agar
30-35°C

Escherichia coli Bacterium 8739
Soybean-Casein

Digest Agar
30-35°C

Candida albicans Yeast 10231
Sabouraud

Dextrose Agar
20-25°C

Aspergillus

brasiliensis
Mold 16404

Sabouraud

Dextrose Agar
20-25°C

Veterinary-

relevant isolate

(e.g., Pasteurella

multocida,

Bordetella

bronchiseptica,

environmental

fungi)

N/A
Appropriate

selective media
As required

4. Procedure:
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a. Preparation of Inoculum: i. Culture the challenge microorganisms on the appropriate agar

medium. ii. Harvest the cultures and suspend in sterile saline to achieve a microbial count of

approximately 1 x 10⁸ CFU/mL. For A. brasiliensis, use sterile saline with polysorbate 80 to aid

in spore suspension. iii. The final concentration of microorganisms in the inoculated product

should be between 1 x 10⁵ and 1 x 10⁶ CFU/mL.[6]

b. Inoculation of Vaccine: i. Aseptically inoculate a separate container of the vaccine

formulation for each challenge microorganism. ii. The volume of the inoculum should not

exceed 1% of the volume of the product.[6] iii. Mix thoroughly to ensure a homogenous

distribution of the microorganisms.

c. Incubation: i. Incubate the inoculated vaccine containers at 20-25°C and protected from light

for 28 days.[6]

d. Sampling and Enumeration: i. Withdraw samples at specified intervals: 0 hours, 7 days, 14

days, and 28 days.[6] ii. Perform serial dilutions of the samples and determine the number of

viable microorganisms using the plate count method or membrane filtration. iii. It is crucial to

validate the neutralization of thimerosal's antimicrobial activity in the enumeration step to

ensure accurate recovery of surviving microorganisms.

5. Acceptance Criteria: The preservative is considered effective if the following criteria are met:

Table 4: Acceptance Criteria for Preservative Efficacy (Parenteral Preparations)
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Time Interval
Bacteria (Log Reduction
from initial count)

Fungi (Log Reduction from
initial count)

Criterion A

6 hours ≥ 2 -

24 hours ≥ 3 -

7 days No recovery -

14 days - No increase

28 days - No increase

Criterion B

24 hours ≥ 1 -

7 days ≥ 3 -

14 days No increase -

28 days No increase No increase

Criterion A is the recommended efficacy. Criterion B is acceptable in justified cases where

Criterion A cannot be met. "No increase" is defined as not more than a 0.5 log₁₀ unit increase

from the previous time point.

The following diagram illustrates the experimental workflow for the preservative efficacy test.
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Caption: Workflow for Preservative Efficacy Testing.

Logical Relationships in Preservative Selection
The decision to use thimerosal or any preservative in a veterinary vaccine involves several

considerations. The following diagram illustrates the logical relationships in this process.
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Caption: Decision-making for preservative use in veterinary vaccines.

Conclusion
Thimerosal remains a valuable preservative for multi-dose veterinary vaccines due to its broad-

spectrum antimicrobial and antifungal properties. Its use, however, necessitates rigorous

testing to ensure both efficacy and safety in the final vaccine formulation. The protocols and

data presented in these application notes provide a framework for the evaluation of thimerosal

and other preservatives in the development of safe and effective veterinary biologics.

Adherence to established pharmacopoeial standards is essential for regulatory compliance and

to ensure the quality and stability of veterinary vaccines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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